Cas no 24186-10-5 ((17α)-3β,14β-Dihydroxypregn-5-ene-11,15,20-trione)

• Product Name: (17α)-3β,14β-Dihydroxypregn-5-ene-11,15,20-trione
• CAS No: 24186-10-5
• MF: C₂₁H₂₈O₅
• MW: 360.444026947021
• CID: 255211
• Update Time: 2024-02-29

(17α)-3β,14β-Dihydroxypregn-5-ene-11,15,20-trione Chemical and Physical Properties

Names and Identifiers

• Pregn-5-ene-11,15,20-trione,3,14-dihydroxy-, (3b,14b,17a)- (9CI)
• (17α)-3β,14β-Dihydroxypregn-5-ene-11,15,20-trione
• 14b,17a-Pregn-5-ene-11,15,20-trione, 3b,14-dihydroxy- (8CI)
• a-Digiprogenin (6CI,7CI)
• alpha-Digiprogenin
• CID 101297684
• Pregn-5-ene-11,15,20-trione, 3,14-dihydroxy-, (3β,14β,17α)- (9CI)

• Inchi： 1S/C21H28O5/c1-11(22)15-9-17(25)21(26)14-5-4-12-8-13(23)6-7-19(12,2)18(14)16(24)10-20(15,21)3/h4,13-15,18,23,26H,5-10H2,1-3H3/t13-,14+,15-,18+,19-,20+,21+/m0/s1
• InChI Key： HHYUGCQBWAMDLS-CSWSDLTMSA-N
• SMILES： O[C@]12C(C[C@@H](C(C)=O)[C@@]1(C)CC([C@@H]1[C@@]3(C)CC[C@@H](CC3=CC[C@@H]21)O)=O)=O

Computed Properties

• Exact Mass: 360.194
• Monoisotopic Mass: 360.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 739
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives